Cas no 361174-90-5 (1,3-dimethyl-7-(3-phenylpropyl)-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 1,3-dimethyl-7-(3-phenylpropyl)-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 361174-90-5
• MF: C₂₀H₂₅N₅O₂
• MW: 367.444803953171
• CID: 6449955
• Update Time: 2025-07-17

1,3-dimethyl-7-(3-phenylpropyl)-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl-7-(3-phenylpropyl)-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 1,3-dimethyl-7-(3-phenylpropyl)-8-(pyrrolidin-1-yl)-3,7-dihydro-1H-purine-2,6-dione
• 1H-Purine-2,6-dione, 3,7-dihydro-1,3-dimethyl-7-(3-phenylpropyl)-8-(1-pyrrolidinyl)-

• Inchi： 1S/C20H25N5O2/c1-22-17-16(18(26)23(2)20(22)27)25(19(21-17)24-12-6-7-13-24)14-8-11-15-9-4-3-5-10-15/h3-5,9-10H,6-8,11-14H2,1-2H3
• InChI Key： BKJJSNGHDMRCIM-UHFFFAOYSA-N
• SMILES： N1(CCCC2=CC=CC=C2)C2=C(N(C)C(=O)N(C)C2=O)N=C1N1CCCC1

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 573.7±60.0 °C(Predicted)
• pka: 2.52±0.70(Predicted)

Additional information on 1,3-dimethyl-7-(3-phenylpropyl)-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Comprehensive Analysis of 1,3-dimethyl-7-(3-phenylpropyl)-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS 361174-90-5)

The compound 1,3-dimethyl-7-(3-phenylpropyl)-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS 361174-90-5) is a structurally complex purine derivative that has garnered significant interest in pharmaceutical and biochemical research. Its unique molecular architecture, featuring a purine core substituted with pyrrolidin-1-yl and phenylpropyl groups, makes it a promising candidate for exploring novel therapeutic applications. Researchers are particularly intrigued by its potential interactions with adenosine receptors, which play a critical role in modulating cellular signaling pathways.

In recent years, the demand for specialized purine-based compounds has surged, driven by advancements in drug discovery and personalized medicine. The 1,3-dimethyl-7-(3-phenylpropyl)-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione stands out due to its potential applications in addressing metabolic disorders and neurodegenerative conditions. Its pyrrolidine moiety, in particular, is a focal point for studies aiming to enhance blood-brain barrier permeability, a key challenge in CNS-targeted therapies.

The synthesis of CAS 361174-90-5 involves multi-step organic reactions, including alkylation and cyclization processes, to achieve high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring its suitability for preclinical studies. Given the growing emphasis on green chemistry, researchers are also exploring eco-friendly synthetic routes to minimize environmental impact.

One of the most searched questions related to this compound is: "What are the biological targets of 1,3-dimethyl-7-(3-phenylpropyl)-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione?" Preliminary studies suggest its affinity for adenosine A2A receptors, which are implicated in inflammation and immune response modulation. This aligns with the broader trend of targeting GPCRs (G-protein-coupled receptors) for drug development, a hot topic in 2024.

Another area of interest is the compound's potential role in neuroprotection. With rising global concerns about neurodegenerative diseases like Alzheimer's and Parkinson's, the scientific community is actively investigating molecules that can mitigate oxidative stress and neuronal apoptosis. The phenylpropyl side chain in CAS 361174-90-5 may contribute to lipophilicity, enhancing its ability to cross cellular membranes and exert protective effects.

From a commercial perspective, suppliers of 1,3-dimethyl-7-(3-phenylpropyl)-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione emphasize its high stability under standard storage conditions, making it a reliable reagent for long-term research projects. The compound's structure-activity relationship (SAR) is also a frequent subject of computational modeling studies, leveraging AI-driven drug design tools to predict optimized derivatives.

In conclusion, CAS 361174-90-5 represents a fascinating intersection of chemistry and biology, with untapped potential waiting to be unlocked. As the pharmaceutical industry continues to prioritize precision medicine and targeted therapies, this compound could emerge as a cornerstone in next-generation drug development pipelines.